Cas no 2308035-47-2 ((+/-)-ANAP hydrochloride)

• Product Name: (+/-)-ANAP hydrochloride
• CAS No: 2308035-47-2
• MF: C₁₅H₁₇ClN₂O₃
• MW: 308.760082960129
• CID: 6788038
• PubChem ID: 134691751
• Update Time: 2025-05-18

(+/-)-ANAP hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040744125
• HY-101937C
• CS-0045207
• (??)-ANAP hydrochloride
• (+/-)-ANAP hydrochloride
• ( inverted exclamation markA)-ANAP (hydrochloride)
• AT25518
• (??)-ANAP hydrochloride (1185251-08-4 free base)
• T19079
• ( inverted exclamation markA)-ANAP HCL
• (+/-)-ANAP (hydrochloride)
• 2308035-47-2

• Inchi： 1S/C15H16N2O3.ClH/c1-9(18)10-2-3-12-7-13(5-4-11(12)6-10)17-8-14(16)15(19)20;/h2-7,14,17H,8,16H2,1H3,(H,19,20);1H
• InChI Key： CVCVMOWHECWHDK-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CNC1C=CC2C=C(C(C)=O)C=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 308.0927701g/mol
• Monoisotopic Mass: 308.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on (+/-)-ANAP hydrochloride

Introduction to (+/-)-ANAP Hydrochloride (CAS No. 2308035-47-2)

(+/-)-ANAP hydrochloride, chemically known as 2-amino-5-naphthalenecarboxylic acid hydrochloride, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 2308035-47-2, this molecule has garnered attention for its potential applications in medicinal chemistry and drug discovery. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, pharmacological significance, and the latest research findings that underscore its importance.

The molecular structure of (+/-)-ANAP hydrochloride consists of a naphthalene core substituted with an amino group at the 2-position and a carboxylic acid group at the 5-position, with the hydrochloride salt form enhancing its solubility and bioavailability. This structural configuration makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of (+/-)-ANAP hydrochloride. Initial studies have highlighted its role as a precursor in the synthesis of more complex molecules with anti-inflammatory and analgesic properties. The compound's ability to interact with various biological targets has made it a valuable candidate for further investigation in drug development pipelines.

One of the most compelling aspects of (+/-)-ANAP hydrochloride is its potential in addressing unmet medical needs. Research has demonstrated its efficacy in preclinical models for conditions such as pain management and inflammation. The compound's mechanism of action involves modulating key signaling pathways that are implicated in these pathological processes, making it a promising candidate for clinical translation.

The pharmacokinetic profile of (+/-)-ANAP hydrochloride has also been extensively studied. Its hydrochloride salt form enhances oral bioavailability, allowing for convenient administration routes. Additionally, preliminary data suggest that the compound exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make it an attractive option for developing novel therapeutic agents.

Recent advancements in computational chemistry have further accelerated the exploration of (+/-)-ANAP hydrochloride. Molecular docking studies have identified potential binding interactions with enzymes and receptors relevant to pain and inflammation pathways. These insights have guided the design of more potent derivatives with improved pharmacological activity.

The synthetic pathways for producing (+/-)-ANAP hydrochloride have also seen significant refinement. Modern synthetic techniques have enabled higher yields and purities, reducing costs and improving scalability for industrial applications. This has opened up new avenues for large-scale production and commercialization.

In conclusion, (+/-)-ANAP hydrochloride (CAS No. 2308035-47-2) represents a compelling compound with multifaceted applications in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a key player in the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, the future looks bright for this remarkable molecule.